Cas no 182116-30-9 (2-Fluoro-4-propylbenzoic acid)

• Product Name: 2-Fluoro-4-propylbenzoic acid
• CAS No: 182116-30-9
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 2129432
• PubChem ID: 9920546
• Update Time: 2024-03-01

2-Fluoro-4-propylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-propylbenzoic acid
• Benzoic acid, 2-fluoro-4-propyl-
• UQEFEAZEMHUVAV-UHFFFAOYSA-N
• 2-Fluoro-4-propylbenzoic acid

• Inchi： 1S/C10H11FO2/c1-2-3-7-4-5-8(10(12)13)9(11)6-7/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key： UQEFEAZEMHUVAV-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)CCC

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives